Cas no 122842-70-0 ()

• CAS No: 122842-70-0
• MF: C₆H₁₄O₄S
• MW: 182.237961292267
• CID: 6646535
• PubChem ID: 109992
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C6H14O4S/c1-6(2)4-3-5-10-11(7,8)9/h6H,3-5H2,1-2H3,(H,7,8,9)
• InChI Key： FEEYNXDSAXEPRK-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OCCCC(C)C

Computed Properties

• Exact Mass: 182.06128010g/mol
• Monoisotopic Mass: 182.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid monoesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid monoesters